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Compound of Interest

Compound Name: Phenyl acetate-d5

Cat. No.: B124410 Get Quote

Phenyl Acetate-d5: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Phenyl acetate-d5, a deuterated

analog of phenyl acetate. It is intended to serve as a valuable resource for professionals in

research, analytical chemistry, and drug development who utilize stable isotope-labeled

compounds. This document covers the fundamental properties, synthesis, and application of

Phenyl acetate-d5, with a focus on its role as an internal standard in quantitative analysis.

Core Data Presentation
The key chemical and physical properties of Phenyl acetate-d5 are summarized in the table

below for easy reference.
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Property Value

CAS Number 22705-26-6[1]

Molecular Formula C₈H₃D₅O₂

Molecular Weight 141.18 g/mol

Synonyms
Phenyl-d5 Acetic Acid Ester, Acetoxybenzene-

d5, Phenol-d5 Acetate

Appearance Clear Colorless Oil

Purity Typically >98%

Storage Store at 2-8°C, protected from air and light

Synthesis of Phenyl Acetate-d5
The synthesis of Phenyl acetate-d5 typically involves the esterification of phenol-d5 with an

acetylating agent. A common and efficient method is the reaction of phenol-d5 with acetic

anhydride or acetyl chloride.

Experimental Protocol: Synthesis via Acetylation of
Phenol-d5
This protocol describes a general method for the laboratory-scale synthesis of Phenyl acetate-
d5.

Materials:

Phenol-d5

Acetic anhydride or Acetyl chloride

Pyridine (as a catalyst and acid scavenger)

Diethyl ether or other suitable organic solvent

Saturated sodium bicarbonate solution
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Anhydrous magnesium sulfate

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,

dropping funnel, separatory funnel)

Magnetic stirrer and heating mantle

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve phenol-

d5 in a suitable solvent such as diethyl ether.

Add a stoichiometric equivalent of pyridine to the solution.

Cool the mixture in an ice bath.

Slowly add a slight molar excess of acetic anhydride or acetyl chloride to the stirred solution

via a dropping funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours until the reaction is complete (monitoring by TLC or GC is

recommended).

Quench the reaction by slowly adding water.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to remove excess acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure to yield the crude

Phenyl acetate-d5.

The product can be further purified by distillation or column chromatography if necessary.

Application in Quantitative Analysis: Internal
Standard in GC-MS
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Phenyl acetate-d5 is an ideal internal standard for the quantitative analysis of phenyl acetate

and its precursor, phenol, using gas chromatography-mass spectrometry (GC-MS).[2] The use

of a stable isotope-labeled internal standard, a technique known as isotope dilution mass

spectrometry, is considered the gold standard for quantitative analysis due to its ability to

correct for variations in sample preparation, injection volume, and instrument response.[2]

Experimental Protocol: Quantification of Phenol in Water
Samples by GC-MS
This protocol outlines the determination of phenol in water samples, which involves a

derivatization step to form phenyl acetate, with Phenyl acetate-d5 used as the internal

standard.

Materials and Reagents:

Water sample

Phenyl acetate-d5 internal standard solution (of known concentration)

Acetic anhydride

Potassium carbonate (K₂CO₃)

Ethyl acetate (extraction solvent)

n-Butyl acetate (final solvent for injection)

Sodium chloride (for salting out)

Anhydrous sodium sulfate

Standard laboratory glassware (vials, centrifuge tubes, pipettes)

Vortex mixer and centrifuge

Procedure:

Sample Preparation and Spiking:
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To a known volume of the water sample, add a precise amount of the Phenyl acetate-d5
internal standard solution.

Extraction:

Acidify the sample with a suitable acid (e.g., sulfuric acid).

Perform a liquid-liquid extraction with ethyl acetate. Vortex the mixture and separate the

organic layer. Repeat the extraction for exhaustive recovery.

Combine the organic extracts and dry over anhydrous sodium sulfate.

Derivatization:

Evaporate the dried extract to a small volume.

Add a solution of potassium carbonate followed by acetic anhydride.[3]

Vortex the mixture to facilitate the derivatization of phenol to phenyl acetate.

Final Sample Preparation:

Add sodium chloride and n-butyl acetate to the derivatization mixture.

Vortex and centrifuge to separate the layers.

Transfer the upper organic layer (n-butyl acetate) to a GC vial for analysis.

GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Column: A suitable capillary column for the separation of semi-volatile compounds (e.g.,

DB-5ms).

Inlet Temperature: 250°C

Oven Program: Start at a low temperature (e.g., 50°C), hold for a few minutes, then

ramp at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 280°C) and hold.
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Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity.

Monitor characteristic ions for both native phenyl acetate (analyte) and Phenyl
acetate-d5 (internal standard). For example, for phenyl acetate, monitor m/z 94 and

136, and for Phenyl acetate-d5, monitor m/z 99 and 141.

Quantification:

Generate a calibration curve by analyzing standards containing known concentrations of

phenol and a fixed concentration of the Phenyl acetate-d5 internal standard.

Plot the ratio of the peak area of the analyte to the peak area of the internal standard

against the concentration of the analyte.

Determine the concentration of phenol in the unknown sample by calculating its analyte-

to-internal standard peak area ratio and interpolating from the calibration curve.

Visualizations
The following diagrams illustrate key workflows related to Phenyl acetate-d5.
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Synthesis of Phenyl acetate-d5

Phenol-d5

Esterification Reaction
(Pyridine catalyst)

Acetic Anhydride / Acetyl Chloride

Aqueous Workup
(Washing and Extraction)

Purification
(Distillation / Chromatography)

Phenyl acetate-d5
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Caption: Synthesis workflow for Phenyl acetate-d5.
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Quantitative Analysis using Phenyl acetate-d5 as Internal Standard

Sample Collection
(e.g., Water, Biological Fluid)

Spiking with
Phenyl acetate-d5

Liquid-Liquid Extraction

Derivatization of Analyte
(e.g., Phenol to Phenyl Acetate)

GC-MS Analysis
(SIM Mode)

Data Processing
(Peak Area Ratio Calculation)

Quantification
(Calibration Curve)
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Caption: Workflow for quantitative analysis using Phenyl acetate-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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